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‘ Compound of Interest

Compound Name: Lu AA39835-d3

Cat. No.: B12398737

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of Lu AA39835, a pharmacologically active metabolite of the multimodal antidepressant

Discovery of Lu AA39835 as a Metabolite of Vortioxetine

The discovery of Lu AA39835 was a direct result of comprehensive pharmacokinetic and metabolism studies of Vortioxetine (also known as Lu AA21(

The formation of Lu AA39835 occurs through an oxidative metabolic pathway. Vortioxetine is primarily metabolized by a range of cytochrome P450 (C

Metabolic Pathway

The metabolic journey from Vortioxetine to Lu AA39835 is initiated by hepatic oxidation. The primary metabolic route for Vortioxetine leads to the forn

digraph "Vortioxetine Metabolism" {
graph [rankdir="LR", splines=ortho, nodesep=0.6];
node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=12, fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, fontcolor="#5F6368"];

Vortioxetine [label="Vortioxetine", fillcolor="#F1F3F4"];

LuAA39835 [label="Lu AA39835\n(Hydroxylated Metabolite)", fillcolor="#F1F3F4"];
Glucuronide [label="Lu AA39835-Glucuronide", fillcolor="#F1F3F4"];

MajorMetabolite [label="Lu AA34443\n(Carboxylic Acid Metabolite)", fillcolor="#F1F3F4"];

Vortioxetine -> LuAA39835 [label="CYP-mediated\nhydroxylation\n(Primary: CYP2D6)", color="#4285F4"];
LuAA39835 -> Glucuronide [label="Glucuronidation", color="#34A853"];

Vortioxetine -> MajorMetabolite [label="Oxidation", color="#EA4335"];

}

Experimental Protocol for Proposed Synthesis:

Synthesis of a Protected Vortioxetine Precursor: Synthesize a protected version of Vortioxetine, for example
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Directed Ortho-Metalation and Hydroxylation: The protected Vortioxetine intermediate could undergo directed

Deprotection: The protecting group (e.g., Boc) on the piperazine nitrogen can be removed under acidic condif

Purification: The final compound would be purified using standard techniques such as column chromatography ¢

Conclusion

Lu AA39835 is a minor but pharmacologically active metabolite of Vortioxetine, formed through hepatic oxidati

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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